5-Cyclopropoxynicotinonitrile

• Molecular Formula: C9H8N2O
• Molecular Weight: 160.17 g/mol
• IUPAC Name: 5-cyclopropyloxypyridine-3-carbonitrile
• InChI: InChI=1S/C9H8N2O/c10-4-7-3-9(6-11-5-7)12-8-1-2-8/h3,5-6,8H,1-2H2
• InChI Key: UMIJVBXOMUWMAG-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CN=CC(=C2)C#N

Description

5-Cyclopropoxynicotinonitrile is a pyridine derivative featuring a cyclopropoxy group (-O-C3H5) at the 5-position and a nitrile (-CN) substituent at the 3-position of the aromatic ring. The cyclopropoxy group introduces steric and electronic effects, while the nitrile enhances polarity and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Cyclopropoxynicotinonitrile typically involves the reaction of nicotinonitrile with cyclopropyl alcohol under specific conditions. One common method includes the use of a base such as sodium hydride to deprotonate the alcohol, followed by nucleophilic substitution on the nicotinonitrile ring. The reaction is usually carried out in an aprotic solvent like dimethylformamide (DMF) at elevated temperatures to ensure complete conversion.

Industrial Production Methods

Industrial production of 5-Cyclopropoxynicotinonitrile may involve continuous flow processes to enhance yield and purity. The use of catalysts and optimized reaction conditions can further improve the efficiency of the synthesis. Scale-up procedures often require rigorous control of reaction parameters to maintain consistency and quality of the final product.

Chemical Reactions Analysis

Types of Reactions

5-Cyclopropoxynicotinonitrile can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidized derivatives.

Reduction: Reduction reactions can convert the nitrile group to primary amines or other reduced forms.

Substitution: The cyclopropoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride or catalytic hydrogenation can be used.

Substitution: Reagents like alkyl halides or acyl chlorides can facilitate substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield nicotinonitrile oxides, while reduction can produce aminonicotinonitriles.

Scientific Research Applications

5-Cyclopropoxynicotinonitrile has several applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex molecules and materials.

Biology: The compound can be used in the study of enzyme interactions and metabolic pathways.

Industry: It can be utilized in the production of specialty chemicals and advanced materials.

Mechanism of Action

The mechanism of action of 5-Cyclopropoxynicotinonitrile involves its interaction with specific molecular targets. The cyclopropoxy group can enhance the compound’s binding affinity to certain enzymes or receptors, thereby modulating their activity. The nitrile group can participate in hydrogen bonding and other interactions that influence the compound’s biological effects.

Comparison with Similar Compounds

Key Observations :

• Electronic Effects: Electron-withdrawing groups (e.g., nitro in 5a–5d) lower the electron density of the pyridine ring, as evidenced by deshielded NMR signals for H-4.
• Steric Influence : Bulky substituents like the cyclopropoxy group may reduce solubility compared to smaller groups (e.g., pyridyl in 5a). This is supported by the lower melting points of compounds with larger substituents (e.g., 5c vs. 5a) due to disrupted crystal packing .
• Spectral Trends: IR carbonyl stretches (C=O) in pyridones (5a–5d) range from 1650–1685 cm⁻¹. The absence of a carbonyl in 5-Cyclopropoxynicotinonitrile (replaced by nitrile) would shift IR absorption to ~2240 cm⁻¹ (C≡N stretch), distinguishing it from pyridone analogs.